2-{2-[(2-Aminoethyl)amino]-5-nitrobenzene-1-sulfonyl}ethan-1-ol

• CAS RN: 105652-75-3
• Molecular Formula: C10H15N3O5S
• Molecular Weight: 289.31 g/mol
• IUPAC Name: 2-[2-(2-aminoethylamino)-5-nitrophenyl]sulfonylethanol
• InChI: InChI=1S/C10H15N3O5S/c11-3-4-12-9-2-1-8(13(15)16)7-10(9)19(17,18)6-5-14/h1-2,7,12,14H,3-6,11H2
• InChI Key: SMPHMIJKBLNKAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])S(=O)(=O)CCO)NCCN

Description

2-{2-[(2-Aminoethyl)amino]-5-nitrobenzene-1-sulfonyl}ethan-1-ol is a useful research compound. Its molecular formula is C10H15N3O5S and its molecular weight is 289.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

132.85 g of 2-chloro-5-nitrophenyl hydroxyethyl sulfone are added at 65°-70° C. with stirring to 250 g of 1,2-diaminoethane in the course of 15 minutes, and the mixture is stirred at this temperature for a further 15 minutes. The reaction mixture is then allowed to cool down to room temperature with stirring and is poured onto 1 l of ice-water, and the product is isolated by filtration. This gives 139.6 g (2-β-aminoethylamino)-5-nitrophenyl hydroxyethyl sulfone having a melting point of 147° C. and a purity of >98%, which corresponds to a yield of 94.5% of theory, relative to starting 2-chloro-5-nitrophenyl hydroxyethyl sulfone.